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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ceramides are a class of lipid molecules composed of a sphingosine backbone linked to a fatty

acid. They are integral components of cellular membranes and play crucial roles as signaling

molecules in a variety of cellular processes, including apoptosis, cell proliferation, and

inflammation. C24-Ceramide (N-lignoceroylsphingosine), characterized by a 24-carbon fatty

acid chain, is one of the most abundant long-chain ceramides in mammalian cells. Its unique

physicochemical properties, particularly its hydrophobicity, influence its biological functions and

present challenges and opportunities for its therapeutic application. This guide provides an in-

depth overview of the physicochemical properties, biological roles, and experimental

considerations for C24-Ceramide.

Physicochemical Properties
The distinct biophysical characteristics of C24-Ceramide underpin its biological activity and

influence its behavior in experimental settings. Key physicochemical properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C42H83NO3 [1][2][3][4][5]

Molecular Weight 650.11 g/mol

CAS Number 34435-05-7

Appearance Crystalline solid

Melting Point 93-95 °C

Solubility

Insoluble in water. Slightly

soluble in chloroform and

methanol. Soluble in organic

solvents like ethanol, DMSO,

and dimethylformamide (DMF).

Biological Signaling Pathways
C24-Ceramide is a key player in various signaling cascades, most notably those governing

apoptosis and inflammation. Its accumulation within the cell can trigger profound cellular

responses.

Apoptosis Signaling
C24-Ceramide is a well-established pro-apoptotic lipid. Its generation, often in response to

cellular stress, can initiate a cascade of events leading to programmed cell death. One of the

key mechanisms involves the formation of ceramide-enriched membrane domains, which can

facilitate the recruitment and activation of downstream effectors like Bax, leading to

mitochondrial dysfunction and the release of pro-apoptotic factors. The de novo synthesis of

C16 and C24-ceramides has been shown to contribute to spontaneous neutrophil apoptosis

through the activation of caspases.
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C24-Ceramide Mediated Apoptosis Signaling Pathway

Inflammation Signaling
C24-Ceramide also plays a significant role in inflammatory responses. It can modulate the

production of inflammatory cytokines and influence the activity of immune cells. For instance,

plasma levels of C24:1-ceramide have been positively correlated with the inflammatory marker

IL-6. The very long fatty acid chains of ceramides like C24:0 and C24:1 are critical for GSL-

mediated outside-in signaling in immune cells.
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C24-Ceramide in Inflammatory Signaling

Role in Drug Development
The pivotal role of C24-Ceramide in cell signaling makes it an attractive target for drug

development, both as a therapeutic agent and as a component of drug delivery systems.
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Therapeutic Target
Given its pro-apoptotic properties, elevating intracellular C24-Ceramide levels is a potential

strategy for cancer therapy. Conversely, inhibiting ceramide synthesis or promoting its

degradation could be beneficial in diseases characterized by excessive apoptosis. Ceramide

synthases, the enzymes responsible for producing ceramides of specific chain lengths, are

being explored as therapeutic targets.

Drug Delivery Systems
A major hurdle in utilizing C24-Ceramide therapeutically is its high hydrophobicity, which limits

its bioavailability. To overcome this, various drug delivery systems are being developed.

Ceramide-based lipid nanoparticles (LNPs) have shown promise in enhancing the aqueous

stability and bioavailability of C24-Ceramide, facilitating its therapeutic effects in applications

such as skin wound healing.
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Workflow for C24-Ceramide Nanoparticle Drug Delivery

Experimental Protocols
Precise and reliable methods for the extraction, purification, and analysis of C24-Ceramide are

essential for research and development.

Extraction and Purification
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A common method for extracting lipids, including ceramides, from biological samples is a

modified Bligh-Dyer extraction.

General Protocol:

Homogenization: Homogenize the tissue or cell sample in a mixture of chloroform and

methanol (typically 1:2, v/v).

Phase Separation: Add chloroform and water to the homogenate to induce phase separation.

Lipid Extraction: The lower organic phase, containing the lipids, is collected.

Drying: The solvent is evaporated under a stream of nitrogen.

Purification: The crude lipid extract can be further purified using techniques like solid-phase

extraction (SPE) with silica gel columns to isolate the ceramide fraction.

Analytical Methods
High-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-

MS/MS) is the gold standard for the sensitive and specific quantification of C24-Ceramide.

General LC-MS/MS Protocol:

Sample Preparation: The extracted and purified lipid sample is reconstituted in a suitable

solvent (e.g., methanol/chloroform).

Chromatographic Separation: The sample is injected into an HPLC system equipped with a

C8 or C18 reverse-phase column. A gradient elution with a mobile phase consisting of

solvents like water with formic acid and an organic solvent mixture (e.g.,

acetonitrile/isopropanol with formic acid) is used to separate the different ceramide species.

Mass Spectrometric Detection: The eluent from the HPLC is introduced into the mass

spectrometer. Electrospray ionization (ESI) in the positive ion mode is commonly used.

Quantification: Quantification is achieved using multiple reaction monitoring (MRM), where

specific precursor-to-product ion transitions for C24-Ceramide and an internal standard

(e.g., a deuterated or odd-chain ceramide) are monitored.
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General Workflow for C24-Ceramide Analysis

Conclusion
C24-Ceramide is a multifaceted lipid with significant implications for cellular function and

disease. Its distinct physicochemical properties, particularly its long acyl chain and

hydrophobicity, are central to its roles in apoptosis and inflammation. While its therapeutic

potential is considerable, overcoming the challenges associated with its delivery is key to

translating its biological activities into clinical applications. The continued development of

advanced analytical techniques and novel delivery systems will be crucial in further elucidating

the complex biology of C24-Ceramide and harnessing its therapeutic power.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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